Cas no 557091-78-8 (3-tert-Butoxycarbonylamino-pentanoic Acid)

• Product Name: 3-tert-Butoxycarbonylamino-pentanoic Acid
• CAS No: 557091-78-8
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD05863633
• CID: 830299
• PubChem ID: 17039380
• Update Time: 2025-05-26

3-tert-Butoxycarbonylamino-pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)pentanoic acid
• 3-[(tert-butoxycarbonyl)amino]pentanoic acid
• 3-{[(TERT-BUTOXY)CARBONYL]AMINO}PENTANOIC ACID
• 3-TERT-BUTOXYCARBONYLAMINO-PENTANOIC ACID
• (3S)-N-T-BUTOXYCARBONYL-3-AMINOPENTANOIC ACID
• (R)-3-tert-Butoxycarbonylamino-pentanoic acid
• 3-(BOC-AMINO)PENTANOIC ACID
• AA136
• AB22649
• AGN-PC-01A995
• CTK8H3608
• PENTANOIC ACID, 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
• 557091-78-8
• (R)-3-(Boc-amino)pentanoic acid
• AKOS017390873
• SCHEMBL4205429
• Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-(9ci)
• EN300-120604
• SY350438
• 3-((tert-Butoxycarbonyl)amino)pentanoicacid
• PENTANOIC ACID, 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]- (9CI)
• MFCD08166685
• MFCD05863633
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• SY350439
• MFCD08275907
• DB-365357
• AS-35971
• (S)-3-(Boc-amino)pentanoic acid
• CS-0296249
• 3-tert-Butoxycarbonylamino-pentanoic Acid

• MDL： MFCD05863633
• Inchi： 1S/C10H19NO4/c1-5-7(6-8(12)13)11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)
• InChI Key： RJCHFHWEJSMOJW-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.13147
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Additional information on 3-tert-Butoxycarbonylamino-pentanoic Acid

Introduction to 3-tert-Butoxycarbonylamino-pentanoic Acid (CAS No. 557091-78-8)

3-tert-Butoxycarbonylamino-pentanoic Acid, also known by its CAS number 557091-78-8, is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structure, which includes a tert-butoxycarbonyl (Boc) protecting group and a pentanoic acid moiety. The Boc group is widely used in peptide synthesis to protect the amino group during chemical reactions, ensuring the selective modification of specific functional groups.

The 3-tert-Butoxycarbonylamino-pentanoic Acid is a valuable intermediate in the synthesis of various bioactive molecules, including peptides and small molecules with therapeutic potential. Its ability to undergo controlled deprotection and subsequent functionalization makes it an essential building block in the development of novel pharmaceuticals and biologics.

Recent advancements in the field have highlighted the importance of 3-tert-Butoxycarbonylamino-pentanoic Acid in several key areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of cyclic peptides with potent antimicrobial activity. The researchers utilized the Boc protection strategy to ensure precise control over the peptide assembly process, resulting in highly stable and effective compounds.

In another notable application, 3-tert-Butoxycarbonylamino-pentanoic Acid has been employed in the development of prodrugs for cancer therapy. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic processes. The Boc group in this compound can be designed to be cleaved under specific physiological conditions, releasing the active drug at the target site. This approach has shown promise in improving drug delivery and reducing systemic side effects.

The structural flexibility of 3-tert-Butoxycarbonylamino-pentanoic Acid also makes it an attractive candidate for use in combinatorial chemistry. Combinatorial libraries are collections of diverse chemical compounds generated through systematic variation of structural elements. These libraries are screened for biological activity, leading to the identification of lead compounds for further development. The ability to modify the pentanoic acid moiety with various functional groups allows for the creation of a wide range of derivatives with diverse properties.

In addition to its applications in drug discovery, 3-tert-Butoxycarbonylamino-pentanoic Acid has been explored for its potential in materials science. For example, researchers have investigated its use in the synthesis of self-assembling peptides for tissue engineering and regenerative medicine. The Boc group can be used to control the self-assembly process, leading to the formation of well-defined nanostructures with specific biological functions.

The synthesis of 3-tert-Butoxycarbonylamino-pentanoic Acid typically involves several steps, including the protection of an amino group with tert-butoxycarbonyl chloride (Boc₂O) and subsequent carboxylic acid formation. The choice of solvents and reaction conditions is crucial for achieving high yields and purity. Recent improvements in synthetic methods have focused on developing more efficient and environmentally friendly processes, such as using green solvents and catalytic systems.

The characterization of 3-tert-Butoxycarbonylamino-pentanoic Acid is typically performed using a combination of analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the structure and purity of the compound, ensuring its suitability for downstream applications.

In conclusion, 3-tert-Butoxycarbonylamino-pentanoic Acid (CAS No. 557091-78-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique properties make it an indispensable tool in peptide synthesis, drug discovery, and materials science. Ongoing research continues to uncover new uses and improvements in its synthesis and application, solidifying its position as a key player in modern chemical biology and medicinal chemistry.